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Available Physicochemical Data

The table below summarizes the key physical and chemical properties of Fosamprenavir-d4 calcium salt

found in the search results.

Property Details

Molecular
Formula

C₂₅H₃₀D₄CaN₃O₉PS [1]

Molecular
Weight

627.69 g/mol [1] [2]

Appearance White to Off-White Solid [1] [3]

Melting Point 282-284 °C [3]

Reported
Solubility

Soluble in Aqueous Acid and Methanol [3]

Storage
Conditions

2-8°C, in a refrigerator, under inert atmosphere [1] or hygroscopic, -20°C freezer,

under inert atmosphere [3].
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Experimental Protocols for Related Analysis

While data on the deuterated salt is sparse, a recent 2025 study details a robust RP-HPLC method for

analyzing the non-deuterated Fosamprenavir and its potential impurities [4]. This protocol is highly relevant

for assessing the chemical stability and purity of Fosamprenavir-based compounds, which is a core aspect of

your query.

Here is a workflow of the experimental protocol for analyzing Fosamprenavir and its impurities:
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Instrument Setup

Column: Zobrax C18 (100 x 4.6 mm, 5 µm)

Mobile Phase: 0.1% OPA / Acetonitrile (Gradient)

Flow Rate: 1.0 mL/min

Detection: 264 nm

Column Temp: 30 ± 2 °C

Method Execution & Analysis

Sample Preparation

Diluent: Water:Acetonitrile (1:1)

Prepare standard and sample solutions at ~1 ppm

Inject sample and run in gradient mode

Analyze peaks for Fosamprenavir and impurities

Typical RT: Fosamprenavir ~5.3 min
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Key Steps of the RP-HPLC Protocol [4]:

Instrument and Column: The method uses a standard HPLC system with a PDA detector and a

Zobrax C18 column (100 x 4.6 mm, 5 µm).
Mobile Phase and Elution: A gradient elution is critical for separation, with:

Mobile Phase A: 0.1% v/v orthophosphoric acid (OPA) in water.
Mobile Phase B: Acetonitrile.

Parameters: A flow rate of 1.0 mL/min, a detection wavelength of 264 nm, and a column
temperature of 30 ± 2 °C are maintained.

Sample Preparation: Both standard and sample solutions are prepared in a diluent of water and
acetonitrile in a 1:1 ratio. The method was validated for impurity detection at concentrations as low

as 1 ppm.
Application: This protocol is validated per ICH guidelines and can precisely separate and measure

Fosamprenavir from its key impurities (Amino, Propyl, Isomer, Nitro, and Amprenavir), making it an
excellent tool for stability-indicating assays.

Stability and Solid-State Forms

The search results also highlight the importance of solid-state form on the stability of Fosamprenavir

Calcium, which is a critical consideration for drug development.

Polymorphic Stability: One study confirmed that the commercial crystalline Form I of
Fosamprenavir Calcium is chemically and polymorphically stable under accelerated stability

conditions, showing no phase changes or significant degradation. This stability is partly attributed to
the presence of water molecules within its crystal structure [5].

Amorphous Forms: Patents describe various solid-state forms, including amorphous and other
crystalline forms of Fosamprenavir Calcium salt. These alternative forms can exhibit different

physicochemical properties, which can be leveraged to optimize product performance, such as
improving dissolution profiles [6] [7].

Recommendations for Further Research

The available public data is insufficient for a complete whitepaper. To acquire the in-depth information you

need, I suggest:
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Consult Specialized Suppliers: Directly contact suppliers like Pharmaffiliates, Santa Cruz
Biotechnology, or Toronto Research Chemicals [1] [3] [2]. They may provide Certificate of Analysis
(CoA) documents for specific batches, which often contain detailed data on solubility, stability, and

purity.
Search Patent Literature Thoroughly: The Google Patents database can be searched more

extensively for patents beyond [6] [7], which might contain detailed experimental sections on the
preparation and characterization of the deuterated salt.

Explore Internal Databases: Gain access to specialized commercial databases like Springer STM,
Reaxys, or SciFinder, which may house more comprehensive and hard-to-find journal articles or

technical reports.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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